Cas no 65735-13-9 (1H-1,2,3-TRIAZOLE-4-CARBONITRILE, 5-METHYL-1-(PHENYLMETHYL)-)

• Product Name: 1H-1,2,3-TRIAZOLE-4-CARBONITRILE, 5-METHYL-1-(PHENYLMETHYL)-
• CAS No: 65735-13-9
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• CID: 3213106
• PubChem ID: 59554646
• Update Time: 2025-04-21

1H-1,2,3-TRIAZOLE-4-CARBONITRILE, 5-METHYL-1-(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-TRIAZOLE-4-CARBONITRILE, 5-METHYL-1-(PHENYLMETHYL)-
• DTXSID701191392
• 65735-13-9
• SCHEMBL11948732
• 5-Methyl-1-(phenylmethyl)-1H-1,2,3-triazole-4-carbonitrile

• Inchi： 1S/C11H10N4/c1-9-11(7-12)13-14-15(9)8-10-5-3-2-4-6-10/h2-6H,8H2,1H3
• InChI Key： JYGFFCUXTSZWDJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(C)=C(C#N)N=N1

Computed Properties

• Exact Mass: 198.090546336Da
• Monoisotopic Mass: 198.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5Ų